![molecular formula C11H11F2NO B6605974 N-(2,2-difluorocyclobutyl)benzamide CAS No. 2305254-78-6](/img/structure/B6605974.png)
N-(2,2-difluorocyclobutyl)benzamide
Overview
Description
N-(2,2-Difluorocyclobutyl)benzamide (DFCB) is a synthetic compound that is widely used in various scientific research applications. It is a versatile compound that can be used for a variety of purposes, including synthesis of other compounds, as a reagent for biochemical and physiological studies, and as a tool for studying the mechanisms of action of various compounds.
Scientific Research Applications
Antimicrobial and Antifungal Activity
N-(2,2-difluorocyclobutyl)benzamide derivatives, specifically fluorinated 1,2-benzisothiazol-3(2H)-ones and 2,2′-dithiobis(benzamides), exhibit notable antimicrobial and antifungal properties. These compounds have been shown to be highly effective against fungi and Gram-positive microorganisms, and some also display activity against Gram-negative strains (Carmellino et al., 1994).
Synthesis and Structural Analysis
A significant aspect of this compound research is focused on the synthesis and structural analysis of its derivatives. Studies have detailed efficient synthesis procedures and the molecular structures of various derivatives, providing valuable insights into their potential applications in chemistry and pharmacology. Notably, the synthesis of N-(1-amino-2,2-dichloroethyl)benzamides has been reported, showcasing their role as intermediates in accessing new heterocyclic series (Guirado et al., 2002).
Neuroleptic Activity
Benzamide derivatives, including those related to this compound, have been studied for their potential neuroleptic activity. These studies explore the correlation between structure and activity, aiming to design potent drugs for the treatment of various psychiatric disorders (Iwanami et al., 1981).
Catalysis in Chemical Synthesis
Research has also delved into the catalytic properties of this compound derivatives. For instance, rhodium-catalyzed coupling reactions involving benzamides have been explored for the synthesis of complex organic molecules, including polycyclic amides (Song et al., 2010).
Radioactive Labeling for Medical Imaging
Studies have investigated the use of radioiodinated N-(2-diethylaminoethyl)benzamide derivatives for medical imaging, particularly in the detection of melanoma metastases. These compounds have shown promising results in improving melanoma uptake and tissue selectivity, highlighting their potential in diagnostic imaging (Eisenhut et al., 2000).
Antiepileptic Drug Synthesis
The application of this compound derivatives in the synthesis of antiepileptic drugs, such as Rufinamide, is another important area of research. The synthesis process, including life cycle assessment and green chemistry considerations, has been thoroughly investigated (Ott et al., 2016).
Properties
IUPAC Name |
N-(2,2-difluorocyclobutyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11F2NO/c12-11(13)7-6-9(11)14-10(15)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJSPHNSGUFKDLT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1NC(=O)C2=CC=CC=C2)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11F2NO | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.21 g/mol | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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